Cas no 1310204-73-9 (N-[2-(Piperidin-1-yl)ethyl]thian-3-amine)

• Product Name: N-[2-(Piperidin-1-yl)ethyl]thian-3-amine
• CAS No: 1310204-73-9
• MF: C₁₂H₂₄N₂S
• MW: 228.397361755371
• CID: 5158789
• PubChem ID: 62871470
• Update Time: 2026-03-04

N-[2-(Piperidin-1-yl)ethyl]thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(Piperidin-1-yl)ethyl]thian-3-amine
• n-(2-(Piperidin-1-yl)ethyl)tetrahydro-2h-thiopyran-3-amine
• 1-Piperidineethanamine, N-(tetrahydro-2H-thiopyran-3-yl)-

• Inchi： 1S/C12H24N2S/c1-2-7-14(8-3-1)9-6-13-12-5-4-10-15-11-12/h12-13H,1-11H2
• InChI Key： YVRHDVVHSYKEJC-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NCCN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 1.9
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on N-[2-(Piperidin-1-yl)ethyl]thian-3-amine

Comprehensive Overview of N-[2-(Piperidin-1-yl)ethyl]thian-3-amine (CAS No. 1310204-73-9): Properties, Applications, and Research Insights

N-[2-(Piperidin-1-yl)ethyl]thian-3-amine (CAS No. 1310204-73-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine moiety with a thiane ring, linked via an ethylamine spacer, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate receptor interactions in neurological and metabolic pathways.

In recent years, the demand for high-purity synthetic intermediates like N-[2-(Piperidin-1-yl)ethyl]thian-3-amine has surged, driven by advancements in medicinal chemistry and preclinical studies. This compound’s structural flexibility allows for derivatization, enabling scientists to explore its applications in designing targeted therapies. Notably, its CAS No. 1310204-73-9 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains.

One of the trending topics in organic synthesis is the development of sustainable methodologies for complex amines. N-[2-(Piperidin-1-yl)ethyl]thian-3-amine exemplifies this trend, as researchers investigate green chemistry approaches to its production. Questions like “How to optimize the yield of N-[2-(Piperidin-1-yl)ethyl]thian-3-amine?” or “What are the latest catalytic systems for piperidine-containing compounds?” frequently appear in academic and industrial forums, reflecting the compound’s relevance.

From a technical perspective, the physicochemical properties of CAS No. 1310204-73-9—such as solubility, stability, and lipophilicity—are critical for formulation scientists. Its logP value and hydrogen bonding capacity make it suitable for crossing biological barriers, a key consideration in drug delivery systems. Analytical techniques like HPLC and NMR are routinely employed to characterize this compound, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s nomenclature, N-[2-(Piperidin-1-yl)ethyl]thian-3-amine, highlights its IUPAC-derived systematic name, which is essential for patent filings and literature searches. Long-tail keywords such as “synthesis of piperidine-thiane hybrids” or “applications of CAS 1310204-73-9 in CNS research” are increasingly popular in search engines, aligning with the growing focus on neuropharmacology and structure-activity relationships (SAR).

In conclusion, N-[2-(Piperidin-1-yl)ethyl]thian-3-amine represents a compelling case study in modern chemical innovation. Its intersection with drug development, catalysis, and analytical chemistry underscores its multidisciplinary importance. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial research.